Cas no 1261986-18-8 ([1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy-
• CAS No: 1261986-18-8
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD18314404
• CID: 2767694
• Update Time: 2025-05-25

[1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy-

• MDL： MFCD18314404
• Inchi： 1S/C15H13NO3/c1-18-13-3-4-14(15(8-13)19-2)11-5-10(9-16)6-12(17)7-11/h3-8,17H,1-2H3
• InChI Key： GLZWFSLXVHKPEH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2OC)=CC(O)=CC(C#N)=C1

Additional information on [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy-

Comprehensive Overview of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy- (CAS No. 1261986-18-8)

The compound [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy- (CAS No. 1261986-18-8) is a structurally unique biphenyl derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This molecule features a biphenyl core substituted with a carbonitrile group at the 3-position, a hydroxyl group at the 5-position, and methoxy groups at the 2' and 4' positions. Such substitutions render it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and functional materials.

In recent years, the demand for specialty chemicals like [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy- has surged due to its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for kinase inhibitors and antioxidant agents, aligning with the growing interest in targeted therapies and oxidative stress-related diseases. The compound's methoxy and hydroxy functional groups contribute to its solubility and reactivity, making it a valuable candidate for further derivatization.

From a synthetic perspective, CAS No. 1261986-18-8 is often synthesized via cross-coupling reactions, such as Suzuki-Miyaura coupling, which is a staple in modern organic synthesis. This method allows for the efficient construction of the biphenyl scaffold while preserving the integrity of the carbonitrile and other functional groups. The compound's purity and stability are critical for downstream applications, prompting rigorous analytical techniques like HPLC and NMR spectroscopy for characterization.

The rise of green chemistry has also influenced the production and use of [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy-. Manufacturers are increasingly adopting sustainable solvents and catalytic methods to minimize environmental impact. This aligns with global trends toward eco-friendly synthesis and the reduction of hazardous waste, topics frequently searched by professionals in the chemical industry.

In materials science, this compound's aromatic and electron-rich structure makes it a promising candidate for organic semiconductors and luminescent materials. Its ability to participate in π-π stacking interactions enhances its utility in designing molecular devices, a hot topic in nanotechnology and optoelectronics. Researchers are particularly interested in its potential for OLEDs and sensors, driven by the demand for advanced display technologies.

For those searching "biphenyl derivatives applications" or "carbonitrile synthesis methods," this compound serves as a prime example of how tailored molecular design can address diverse industrial needs. Its multifunctional nature bridges gaps between pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and innovation.

In summary, [1,1'-Biphenyl]-3-carbonitrile, 5-hydroxy-2',4'-dimethoxy- (CAS No. 1261986-18-8) exemplifies the intersection of structural complexity and practical utility. Its relevance to drug development, sustainable chemistry, and material science ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.